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Compound of Interest

Compound Name: E7090

Cat. No.: B607249

Essential Safety and Logistical Information for the Disposal of the Anticancer Agent E7090
(Tasurgratinib)

E7090, also known as tasurgratinib, is a potent and selective inhibitor of fibroblast growth factor
receptors (FGFR1, FGFR2, and FGFR3) used in cancer research and therapy.[1][2][3] Due to
its cytotoxic nature, all materials that come into contact with E7090 must be handled as
hazardous waste to ensure the safety of laboratory personnel and the environment.[4] Proper
disposal is not merely a recommendation but a requirement regulated by federal and state
laws, such as the Resource Conservation and Recovery Act (RCRA) in the United States.[4]

It is the responsibility of the waste generator to properly characterize all waste materials and
ensure they are disposed of in accordance with all applicable regulations.[4] Consulting your
institution's Environmental Health and Safety (EHS) department is a critical step in ensuring
compliance.

Waste Segregation and Disposal Procedures

All waste streams contaminated with E7090 must be segregated from regular trash and other
chemical waste. The following table outlines the proper containers and disposal methods for
different types of E7090-contaminated waste.
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Waste Type

Description

Recommended
Container

Disposal
Procedure

Bulk Chemical Waste

Unused or expired
E7090, concentrated
stock solutions, and
residual amounts in

original containers.

Black, RCRA-
approved hazardous

waste container.

Do not commingle
with other chemical
wastes.[4] Label
container clearly as
"Hazardous Waste:
E7090
(Tasurgratinib)".
Arrange for pickup by
your institution's EHS
or a licensed waste

disposal service.[4]

Contaminated Sharps

Needles, syringes,
scalpels, and other
sharp instruments

contaminated with

E7090.

Yellow, puncture-
resistant sharps
container for trace

waste.

Place used syringes
directly into the
container without
recapping.[4] If the
syringe contains more
than a residual
amount (e.g., >0.1
ml), it should be
disposed of as bulk

chemical waste.[4]

Contaminated

Labware and Supplies

Pipette tips, centrifuge
tubes, flasks, vials,
and other non-sharp
labware that has
come into contact with
E7090.

Yellow biohazard
waste box lined with a

clear plastic bag.

All disposable items
should be placed in
this container.[4] Do
not dispose of any
liquids in this

container.[4]

Contaminated
Personal Protective
Equipment (PPE)

Gloves, lab coats, and
other disposable PPE
worn while handling
E7090.

Yellow biohazard
waste box lined with a

clear plastic bag.

Double chemotherapy
gloves are
recommended.[4]
Dispose of all
contaminated

disposable items in
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the designated
container.[4]

Experimental Protocol: Decontamination of
Surfaces and Equipment

A crucial aspect of safe handling is the effective decontamination of surfaces and non-
disposable equipment after working with E7090. While there is no single accepted method for
chemical deactivation of all antineoplastic agents, a multi-step cleaning process is
recommended.[4]

Materials:

Low-lint wipes

Detergent solution (e.g., 1% sodium dodecyl sulfate)

70% Isopropyl Alcohol (IPA)

Sterile water

Appropriate hazardous waste container (yellow biohazard box)
Procedure:

o Preparation: Ensure all required PPE is worn, including double chemotherapy gloves, a lab
coat, and safety glasses.

« Initial Cleaning (Detergent): Moisten a sterile, low-lint wipe with the detergent solution. Wipe
the entire surface in overlapping, unidirectional strokes, starting from the cleanest area and
moving towards the most contaminated. Dispose of the wipe in the appropriate hazardous
waste container.

e Rinsing: Moisten a new wipe with sterile water to rinse away any residual detergent. Wipe
the surface using the same unidirectional technique. Dispose of the wipe.
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» Final Decontamination (Alcohol): Using a new wipe moistened with 70% IPA, wipe the
surface again with the same technique. This step serves to disinfect and remove additional
chemical residues.

e Drying: Allow the surface to air dry completely.

e Final PPE Disposal: Carefully remove the outer pair of gloves and dispose of them. Remove
the gown, followed by the inner pair of gloves, disposing of each in the designated
hazardous waste container.

Workflow for E7090 Waste Management

The following diagram illustrates the decision-making process for the proper segregation and
disposal of waste generated from laboratory activities involving E7090.

Click to download full resolution via product page

Caption: Workflow for the segregation and disposal of E7090 laboratory waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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